Cas no 34314-67-5 (1H-Pyrrole-2,5-dione,3-amino-1-methyl-)

• Product Name: 1H-Pyrrole-2,5-dione,3-amino-1-methyl-
• CAS No: 34314-67-5
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 320834
• PubChem ID: 291294
• Update Time: 2025-05-22

1H-Pyrrole-2,5-dione,3-amino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,3-amino-1-methyl-
• 3-amino-1-methylpyrrole-2,5-dione
• 2-Amino-N-methylmaleimide
• 3-amino-1-methyl-1h-pyrrole-2,5-dione
• 3-amino-1-methylazoline-2,5-dione
• 3-amino-1-methyl-pyrrole-2,5-dione
• AC1L6FJJ
• AC1Q6CMG
• BB_SC-9496
• CTK4H2116
• NSC156296
• 34314-67-5
• AKOS002279048
• 3-amino-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione
• VS-11116
• CS-0318042
• SCHEMBL16489255
• DTXSID50303058
• NSC-156296

• Inchi： 1S/C5H6N2O2/c1-7-4(8)2-3(6)5(7)9/h2H,6H2,1H3
• InChI Key： BUHSFNMBRJMUJL-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(N1C)=O)N

Computed Properties

• Exact Mass: 126.04298
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.376
• Boiling Point: 232.4°Cat760mmHg
• Flash Point: 94.3°C
• Refractive Index: 1.571
• PSA: 63.4
• LogP: -0.53420

Additional information on 1H-Pyrrole-2,5-dione,3-amino-1-methyl-

Comprehensive Overview of 1H-Pyrrole-2,5-dione,3-amino-1-methyl- (CAS No. 34314-67-5)

1H-Pyrrole-2,5-dione,3-amino-1-methyl- (CAS No. 34314-67-5) is a specialized organic compound belonging to the pyrrole family. This compound, often referred to as 3-amino-1-methylpyrrole-2,5-dione, has garnered significant attention in pharmaceutical and material science research due to its unique structural properties and versatile applications. Its molecular formula, C₅H₆N₂O₂, highlights its potential as a building block for more complex molecules.

In recent years, the demand for heterocyclic compounds like 1H-Pyrrole-2,5-dione,3-amino-1-methyl- has surged, driven by their role in drug discovery and advanced material synthesis. Researchers are particularly interested in its amino and methyl functional groups, which enable selective modifications for targeted applications. For instance, this compound is explored as a precursor for biocompatible polymers and fluorescent probes, aligning with the growing trend of sustainable and smart materials.

One of the most searched questions about CAS No. 34314-67-5 revolves around its synthetic pathways and industrial scalability. Current studies emphasize eco-friendly synthesis methods, such as catalytic amination, to reduce environmental impact. Additionally, its potential in bioimaging and therapeutic agents has sparked discussions in online forums, reflecting the public's interest in cutting-edge medical technologies.

The compound's thermal stability and solubility profile make it suitable for high-performance applications. For example, it is being tested in organic electronics, where its electron-withdrawing properties could enhance device efficiency. This aligns with the global push for renewable energy solutions, a topic frequently searched in conjunction with advanced organic materials.

From a regulatory perspective, 1H-Pyrrole-2,5-dione,3-amino-1-methyl- is not classified as hazardous under major chemical inventories, making it accessible for research and development. However, users often inquire about safe handling practices and storage conditions, underscoring the importance of transparency in chemical safety data.

In summary, 1H-Pyrrole-2,5-dione,3-amino-1-methyl- (CAS No. 34314-67-5) represents a promising compound at the intersection of chemistry and innovation. Its adaptability to green chemistry principles and relevance to emerging technologies ensure its continued prominence in scientific discourse.